9-Mesityl-10-methyl-2,7-bis(triethoxysilyl)acridin-10-ium trifluoromethanesulfonate

Specification

• Molecular Formula: C36H50F3NO9SSi2
• Molecular Weight: 786.0 g/mol
• IUPAC Name: triethoxy-[10-methyl-7-triethoxysilyl-9-(2,4,6-trimethylphenyl)acridin-10-ium-2-yl]silane;trifluoromethanesulfonate
• Standard InChI: InChI=1S/C35H50NO6Si2.CHF3O3S/c1-11-37-43(38-12-2,39-13-3)28-17-19-32-30(23-28)35(34-26(8)21-25(7)22-27(34)9)31-24-29(18-20-33(31)36(32)10)44(40-14-4,41-15-5)42-16-6;2-1(3,4)8(5,6)7/h17-24H,11-16H2,1-10H3;(H,5,6,7)/q+1;/p-1
• Standard InChI Key: BKTGWUKQFRXHHE-UHFFFAOYSA-M
• Canonical SMILES: CCO[Si](C1=CC2=C(C=C1)[N+](=C3C=CC(=CC3=C2C4=C(C=C(C=C4C)C)C)[Si](OCC)(OCC)OCC)C)(OCC)OCC.C(F)(F)(F)S(=O)(=O)[O-]

Introduction

Chemical Identity and Structural Elucidation

Nomenclature and Molecular Formula

The systematic IUPAC name of this compound is triethoxy-[10-methyl-7-triethoxysilyl-9-(2,4,6-trimethylphenyl)acridin-10-ium-2-yl]silane;trifluoromethanesulfonate, reflecting its intricate substituent arrangement. Its molecular formula, C₃₆H₅₀F₃NO₉SSi₂, corresponds to a molecular weight of 786.0 g/mol. The CAS registry number 1261648-50-3 provides a unique identifier for regulatory and commercial purposes.

Structural Features

The compound’s core consists of an acridinium cation modified at strategic positions:

• Position 9: A mesityl group (2,4,6-trimethylphenyl) enhances steric bulk and electron-donating capacity.

• Position 10: A methyl group stabilizes the cationic charge on the nitrogen atom.

• Positions 2 and 7: Triethoxysilyl (-Si(OCH₂CH₃)₃) groups enable surface functionalization and sol-gel compatibility.
  The trifluoromethanesulfonate (triflate) anion serves as a weakly coordinating counterion, optimizing solubility in polar aprotic solvents.

Table 1: Key Structural Descriptors

Property	Value
Molecular Formula	C₃₆H₅₀F₃NO₉SSi₂
Molecular Weight	786.0 g/mol
CAS Number	1261648-50-3
IUPAC Name	As above
Canonical SMILES	CCOSi(OCC)OCC.C(F)(F)(F)S(=O)(=O)[O-]

Synthesis and Manufacturing

Synthetic Pathways

The synthesis typically proceeds through sequential functionalization of an acridine precursor:

• Quaternization: Methylation at the acridine nitrogen generates the cationic core.

• Electrophilic Substitution: Introduction of mesityl and triethoxysilyl groups via Friedel-Crafts or palladium-catalyzed coupling reactions.

• Counterion Exchange: Metathesis with silver triflate replaces initial anions (e.g., chloride) with trifluoromethanesulfonate.

Process Optimization

Key considerations include:

• Solvent Selection: Anhydrous dichloromethane or tetrahydrofuran prevents premature hydrolysis of triethoxysilyl groups.

• Temperature Control: Reactions often proceed at 0–25°C to minimize side reactions.

• Purification: Column chromatography on silica gel yields products with >95% purity, as reported by suppliers.

Physicochemical Properties

Solubility and Stability

The compound exhibits:

• High solubility in dichloromethane, chloroform, and dimethyl sulfoxide.

• Limited aqueous solubility due to hydrophobic substituents, though triethoxysilyl groups enable gradual hydrolysis to silanol derivatives in moist environments.

• Thermal stability up to 150°C, as inferred from analogous acridinium salts.

Spectroscopic Characterization

While experimental data remains proprietary, predicted spectral features include:

• UV-Vis: λₘₐₐ ≈ 370–400 nm (acridinium π→π* transitions).

• ¹H NMR: Distinct resonances for mesityl methyl (δ 2.1–2.3 ppm) and ethoxy protons (δ 1.2–1.4 ppm).

Functional Applications

Photocatalytic Systems

BLD Pharm categorizes this compound under photocatalysts, suggesting utility in:

• Organic transformations: Photoinduced electron transfer enables C–H activation or cross-coupling reactions.

• Energy storage: Potential role in dye-sensitized solar cells or light-driven hydrogen evolution.

Table 2: Comparative Analysis of Applications

Application Area	Mechanism	Advantage Over Alternatives
Surface Modification	Siloxane bond formation	Superior adhesion to oxides
Photocatalysis	Electron transfer	Visible light activation
Hybrid Materials	Organic-inorganic interface	Tailored functionality

Future Research Trajectories

Advanced Material Design

• Mesoporous frameworks: Leveraging triethoxysilyl groups to construct silica-based networks with embedded acridinium motifs.

• Stimuli-responsive systems: pH- or light-triggered release mechanisms for drug delivery.

Energy Applications

• Photoredox catalysis: Exploiting the compound’s excited-state redox potentials for organic syntheses.

• Battery technologies: Ionic liquid electrolytes incorporating acridinium derivatives for enhanced conductivity.